Cas no 1806547-21-6 (2-(Chloromethyl)-6-ethylphenylhydrazine)

• Product Name: 2-(Chloromethyl)-6-ethylphenylhydrazine
• CAS No: 1806547-21-6
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 4934808
• Update Time: 2025-10-23

2-(Chloromethyl)-6-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-ethylphenylhydrazine

• Inchi： 1S/C9H13ClN2/c1-2-7-4-3-5-8(6-10)9(7)12-11/h3-5,12H,2,6,11H2,1H3
• InChI Key： QGUVRVIWUJMQGB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(CC)=C1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.3
• Topological Polar Surface Area: 38

Additional information on 2-(Chloromethyl)-6-ethylphenylhydrazine

2-(Chloromethyl)-6-ethylphenylhydrazine: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-ethylphenylhydrazine (CAS No. 1806547-21-6) is a significant molecule in the field of organic chemistry, particularly within the realm of phenylhydrazine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. Recent studies have highlighted its role in drug design, material science, and catalytic processes, making it a subject of interest for researchers worldwide.

Phenylhydrazine derivatives have long been recognized for their ability to form hydrazone linkages with carbonyl compounds, a property that has been exploited in numerous chemical reactions and analytical techniques. The introduction of a chloromethyl group at the second position of the phenyl ring in 2-(Chloromethyl)-6-ethylphenylhydrazine introduces additional reactivity and functional versatility to the molecule. This modification enhances its ability to participate in nucleophilic substitutions and other transformation reactions, making it a valuable precursor in synthetic chemistry.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of 2-(Chloromethyl)-6-ethylphenylhydrazine. Quantum mechanical calculations have revealed that the presence of the chloromethyl group significantly alters the electron distribution across the molecule, enhancing its nucleophilic character at specific sites. This insight has been instrumental in designing more efficient synthetic pathways for this compound, reducing production costs and improving yield rates.

In terms of applications, 2-(Chloromethyl)-6-ethylphenylhydrazine has shown promise in the development of novel pharmaceutical agents. Its ability to form stable hydrazone bonds with biologically active carbonyl compounds makes it an ideal candidate for drug delivery systems and targeted therapy designs. Furthermore, its role as a chelating agent in metalloenzyme inhibitors has opened new avenues for research in medicinal chemistry.

The synthesis of 2-(Chloromethyl)-6-ethylphenylhydrazine involves a multi-step process that begins with the preparation of phenylhydrazine derivatives followed by selective alkylation at specific positions on the aromatic ring. Recent optimizations in this synthesis process have focused on improving reaction conditions, such as temperature control and solvent selection, to enhance product purity and stability.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of 2-(Chloromethyl)-6-ethylphenylhydrazine. Studies suggest that under controlled conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This information is crucial for industries that utilize this compound, ensuring compliance with environmental regulations and promoting sustainable practices.

In conclusion, 2-(Chloromethyl)-6-ethylphenylhydrazine (CAS No. 1806547-21-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structural features, combined with recent advancements in synthetic methods and application studies, position it as a key player in various scientific disciplines. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative chemical solutions across diverse industries.